Cas no 2229560-42-1 (2-(2-chloropyridin-3-yl)morpholine)

• Product Name: 2-(2-chloropyridin-3-yl)morpholine
• CAS No: 2229560-42-1
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 6030073
• PubChem ID: 56628181
• Update Time: 2025-07-20

2-(2-chloropyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloropyridin-3-yl)morpholine
• 2229560-42-1
• EN300-1976817

• Inchi： 1S/C9H11ClN2O/c10-9-7(2-1-3-12-9)8-6-11-4-5-13-8/h1-3,8,11H,4-6H2
• InChI Key： VOMHCXXLEVYJBD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1CNCCO1

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(2-chloropyridin-3-yl)morpholine

Comprehensive Overview of 2-(2-Chloropyridin-3-yl)morpholine (CAS No. 2229560-42-1): Properties, Applications, and Industry Insights

2-(2-Chloropyridin-3-yl)morpholine (CAS No. 2229560-42-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a chloropyridine moiety with a morpholine ring, creating a versatile scaffold for drug discovery and material science applications. Its molecular formula, C₉H₁₁ClN₂O, reflects a balanced hydrophilicity-lipophilicity profile, making it valuable for optimizing pharmacokinetic properties in bioactive molecules.

In recent years, the demand for pyridine derivatives like 2-(2-chloropyridin-3-yl)morpholine has surged, driven by trends in precision medicine and sustainable agriculture. Researchers frequently search for "chloropyridine synthesis methods" or "morpholine-based drug intermediates," highlighting the compound's relevance in modern chemistry. The presence of both chlorine and nitrogen atoms in its structure enables diverse chemical modifications, facilitating the development of novel kinase inhibitors and crop protection agents.

From a synthetic chemistry perspective, CAS 2229560-42-1 serves as a critical building block for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig transformations. Its electron-deficient pyridine ring enhances reactivity in nucleophilic aromatic substitutions, while the morpholine group contributes to solubility and metabolic stability—key considerations addressed in "drug-like properties optimization" searches. Current literature emphasizes its utility in creating allosteric modulators for neurological targets and fungicide precursors with reduced environmental persistence.

The compound's physicochemical properties include a molecular weight of 198.65 g/mol and a predicted logP value of 1.82, aligning with Lipinski's rule of five for drug candidates. Analytical techniques such as HPLC purity analysis (typically >98%) and LC-MS characterization are commonly employed for quality control, addressing frequent queries about "CAS 2229560-42-1 specifications." Thermal stability studies reveal decomposition above 240°C, making it suitable for high-temperature reactions in process chemistry.

Industry reports indicate growing applications of 2-(2-chloropyridin-3-yl)morpholine in proteolysis targeting chimeras (PROTACs) development, responding to the booming interest in "targeted protein degradation" therapies. Its bifunctional nature allows conjugation with E3 ligase ligands, while the chloropyridine segment can anchor to target proteins. This dual functionality positions it as a valuable tool in chemical biology research, particularly for undruggable target exploration—a trending topic in oncology and neurodegenerative disease research.

Environmental considerations surrounding halogenated compounds have led to innovations in green chemistry approaches for CAS 2229560-42-1 synthesis. Recent patents describe catalytic chlorination methods that reduce waste generation, addressing searches for "sustainable heterocycle production." The compound's biodegradation pathways are also under investigation, with preliminary data suggesting partial mineralization via microbial defluorination mechanisms—an area gaining traction in environmental fate studies.

From a commercial standpoint, 2-(2-chloropyridin-3-yl)morpholine is available in multiple grades including research-grade (95-98% purity) and GMP-grade (>99.5%) for preclinical development. Market analysis reveals increasing procurement by contract research organizations (CROs) and generic pharmaceutical manufacturers, particularly in Asia-Pacific regions. This aligns with search trends for "bulk API intermediates" and "custom synthesis China," reflecting globalization in fine chemical supply chains.

Emerging research explores the compound's potential in material science, where its electron-transport properties show promise for organic semiconductors. The morpholine nitrogen can coordinate with metal centers in OLED materials, while the chloropyridine unit facilitates π-stacking—features frequently queried in "small molecule electronics" searches. These multidisciplinary applications demonstrate how CAS 2229560-42-1 bridges traditional medicinal chemistry with cutting-edge technologies.

Quality assurance protocols for 2-(2-chloropyridin-3-yl)morpholine emphasize rigorous genotoxic impurity testing, particularly for chlorinated byproducts—a critical concern in "ICH Q3A compliance" searches. Advanced purification techniques like preparative SFC (supercritical fluid chromatography) are being adopted to meet stringent regulatory requirements for pharmaceutical intermediates. Stability studies indicate optimal storage under inert atmosphere at -20°C, with demonstrated shelf-life exceeding 36 months when properly handled.

The scientific community continues to investigate novel derivatives of 2-(2-chloropyridin-3-yl)morpholine, with recent publications focusing on fluorinated analogs for PET imaging and deuterated versions for improved metabolic stability. These developments respond to trending searches about "isotope-labeled compounds" and "metabolic switching" in drug design. Patent landscapes show concentrated activity around kinase inhibitor applications, with particular emphasis on BTK and JAK family targets—areas of high interest in autoimmune and oncology therapeutics.